Cas no 870606-35-2 (Carbamic acid, (3-ethynyl-2-fluorophenyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, (3-ethynyl-2-fluorophenyl)-, 1,1-dimethylethyl ester
• CAS No: 870606-35-2
• MF: C₁₃H₁₄FNO₂
• MW: 235.254167079926
• CID: 4268047
• PubChem ID: 86083509
• Update Time: 2025-04-24

Carbamic acid, (3-ethynyl-2-fluorophenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (3-ethynyl-2-fluorophenyl)-, 1,1-dimethylethyl ester
• Carbamic acid, (3-ethynyl-2-fluorophenyl)-, 1,1-dimethylethyl ester (9CI)
• 1,1-dimethylethyl (3-ethynyl-2-fluorophenyl)carbamate
• 870606-35-2
• DBGUMOVPLSUYCG-UHFFFAOYSA-N
• DTXSID201162259

• Inchi： 1S/C13H14FNO2/c1-5-9-7-6-8-10(11(9)14)15-12(16)17-13(2,3)4/h1,6-8H,2-4H3,(H,15,16)
• InChI Key： DBGUMOVPLSUYCG-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC=CC(C#C)=C1F

Computed Properties

• Exact Mass: 235.10085685Da
• Monoisotopic Mass: 235.10085685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3Ų